Cas no 40704-11-8 (3-Methyl-1H-pyrazole-4-carboxylic acid)

3-Methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic organic compound featuring a pyrazole ring substituted with a methyl group at the 3-position and a carboxylic acid moiety at the 4-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring pyrazole-based scaffolds. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations. Its well-defined reactivity profile and purity make it suitable for research and industrial applications in medicinal chemistry and material science.
3-Methyl-1H-pyrazole-4-carboxylic acid structure
40704-11-8 structure
Product Name:3-Methyl-1H-pyrazole-4-carboxylic acid
CAS No:40704-11-8
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00608153
CID:328856
PubChem ID:557600
Update Time:2025-06-08

3-Methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpyrazole-4-carboxylic Acid
    • 3-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • 1H-Pyrazole-4-carboxylicacid, 3-methyl-
    • 3-METHYL-1H PYRAZOLE-4-CARBOXYLIC ACID
    • 5-methyl-1H-pyrazole-4-carboxylic acid
    • 3-methyl-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-
    • HLYYXPDTFLUERX-UHFFFAOYSA-N
    • 3-methyl-2H-pyrazole-4-carboxylic acid
    • KSC235M6H
    • 5-methylpyrazole-4-carboxylic
    • 3-Methylpyrazole-4-carboxylicAcid
    • 5-Methylpyrazole-4-carboxylic acid
    • BCP23459
    • MFCD08443868
    • AKOS000111464
    • 40704-11-8
    • MFCD00608153
    • EN300-27672
    • AMY12268
    • 1035225-22-9
    • FT-0677171
    • A825247
    • F3379-1064
    • SCHEMBL263529
    • AKOS000263856
    • 3-Methylpyrazole-4-carboxylic acid, 97%
    • BB 0237696
    • F31191
    • J-512823
    • AB06539
    • 3-METHYL-1H-PYRAZOLE-4-CARBOXYLICACID
    • CHEBI:74742
    • DTXSID20961104
    • A1-00168
    • Q27144871
    • AKOS025394089
    • Z240985542
    • CS-D0839
    • TS-01652
    • SY013801
    • BB 0216334
    • 3-Methyl-1H-pyrazole-4-carboxylic acid #
    • DB-196645
    • ALBB-005391
    • STK500937
    • BBL011874
    • 3-Methyl-1H-pyrazole-4-carboxylic acid
    • MDL: MFCD00608153
    • Inchi: 1S/C5H6N2O2/c1-3-4(5(8)9)2-6-7-3/h2H,1H3,(H,6,7)(H,8,9)
    • InChI Key: HLYYXPDTFLUERX-UHFFFAOYSA-N
    • SMILES: OC(C1C=NNC=1C)=O

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.042927438 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 126.11
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 225-230 °C (dec.) (lit.)
  • Boiling Point: 384.2°C at 760 mmHg
  • Flash Point: 186.1℃
  • Refractive Index: 1.595
  • Solubility: Slightly soluble (6.1 g/l) (25 º C),
  • PSA: 65.98000
  • LogP: 0.41630

3-Methyl-1H-pyrazole-4-carboxylic acid Security Information

  • Hazard Statement: H315-H319-H335
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,Room Temperature

3-Methyl-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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3-Methyl-1H-pyrazole-4-carboxylic acid Production Method

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